Explore by Category Inorganic Catalysts

Cadmium acetylacetonate

Cadmium acetylacetonate, a chemical compound, is widely used in scientific research. It exhibits perplexity due to its intricate structure and burstiness owing to its versatile applications. Its role ranges from catalysts to semiconductors, making it an essential material for various scientific studies.

CAS No.:14689-45-3

Molecular Formula:C10H16CdO4

Molecular Weight:312.65 g/mol

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Titanium(IV) oxysulfate - sulfuric acid hydrate

Titanium oxide sulphate, a fascinating chemical compound, holds immense potential in scientific research. With its unique composition, it offers a wide range of applications, including catalysis, photocatalysis, and energy storage. Dive into the world of this compound and unlock new possibilities!

CAS No.:13825-74-6

Molecular Formula:TiOSO4
O5STi

Molecular Weight:159.93 g/mol

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Butan-1-ol;yttrium

Yttrium(III) butoxide solution, a versatile chemical compound, finds extensive applications in scientific research. Its unique properties make it suitable for catalyst synthesis, thin film deposition, and material science investigations. Explore the potential of this compound for breakthrough discoveries.

CAS No.:111941-71-0

Molecular Formula:C12H30O3Y

Molecular Weight:311.27 g/mol

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europium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene

Tris(tetramethylcyclopentadienyl)europium(III), a chemical compound, holds immense potential for scientific research. Its unique properties make it a valuable tool in various fields, ranging from catalysis to material science. Harnessing its capabilities offers new horizons for breakthroughs.

CAS No.:308847-87-2

Molecular Formula:C27H39Eu

Molecular Weight:515.6 g/mol

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Platinum(IV) oxide hydrate

Platinum(IV) oxide hydrate, a chemical compound, is known for its diverse applications in scientific research. This versatile material exhibits remarkable properties, making it ideal for catalysis, electrochemistry, and biomedical studies. Its unique structure and composition open doors to innovative advancements and breakthroughs in various fields.

CAS No.:52785-06-5

Molecular Formula:H2O3Pt

Molecular Weight:245.1 g/mol

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Chloro(cyclopentadienyl)(triphenylphosphine)nickel(II)

Chloro(cyclopentadienyl)(triphenylphosphine)nickel(II) is a versatile chemical compound used in scientific research. Its unique properties make it suitable for various applications, including catalysis, organic synthesis, and material science.

CAS No.:31904-79-7

Molecular Formula:C23H25ClNiP

Molecular Weight:426.6 g/mol

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